Cas no 187095-23-4 (1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-)

1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-, is a specialized bidentate benzotriazole derivative featuring a chloropropane linker between two benzotriazole moieties. This structure enhances its chelating and corrosion-inhibiting properties, making it particularly effective in metal surface treatment and stabilization applications. The compound exhibits strong adsorption onto metal surfaces, forming protective films that mitigate oxidation and degradation in aggressive environments. Its bifunctional design allows for improved thermal stability and compatibility with polymeric matrices, broadening its utility in coatings and industrial formulations. The chlorine substituent further augments reactivity, enabling tailored modifications for specific performance requirements. This compound is suited for high-demand applications where durability and chemical resistance are critical.

1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis- structure

187095-23-4 structure

Product Name:1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-

CAS No:187095-23-4

MF:C₁₅H₁₃ClN₆

MW:312.756920576096

CID:3835157

PubChem ID:3311761

Update Time:2025-05-23

1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-
- 1-[3-(1H-1,2,3-Benzotriazol-1-yl)-2-chloropropyl]-1H-1,2,3-benzotriazole
- 1-[3-(benzotriazol-1-yl)-2-chloropropyl]benzotriazole
- 187095-23-4
- Inchi： 1S/C15H13ClN6/c16-11(9-21-14-7-3-1-5-12(14)17-19-21)10-22-15-8-4-2-6-13(15)18-20-22/h1-8,11H,9-10H2
- InChI Key： JSFJIVDTDFQOHP-UHFFFAOYSA-N
- SMILES： C(N1C2=CC=CC=C2N=N1)C(Cl)CN1C2=CC=CC=C2N=N1

Computed Properties

Exact Mass: 312.0890221Da
Monoisotopic Mass: 312.0890221Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 61.4Å²

1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1236865-1mg	1-[3-(1H-1,2,3-Benzotriazol-1-yl)-2-chloropropyl]-1H-1,2,3-benzotriazole	187095-23-4	97%	1mg	$550	2024-06-05
1PlusChem	1P01EUWB-1mg	1-[3-(1H-1,2,3-Benzotriazol-1-yl)-2-chloropropyl]-1H-1,2,3-benzotriazole	187095-23-4	97%	1mg	$336.00	2024-06-17
A2B Chem LLC	AX72043-1mg	1-[3-(1H-1,2,3-Benzotriazol-1-yl)-2-chloropropyl]-1H-1,2,3-benzotriazole	187095-23-4	97%	1mg	$295.00	2024-04-20
eNovation Chemicals LLC	Y1236865-1mg	1-[3-(1H-1,2,3-Benzotriazol-1-yl)-2-chloropropyl]-1H-1,2,3-benzotriazole	187095-23-4	97%	1mg	$575	2025-02-20
eNovation Chemicals LLC	Y1236865-1mg	1-[3-(1H-1,2,3-Benzotriazol-1-yl)-2-chloropropyl]-1H-1,2,3-benzotriazole	187095-23-4	97%	1mg	$575	2025-02-27

1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis- Related Literature

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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

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5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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Additional information on 1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-

Introduction to CAS No. 187095-23-4: 1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-

The compound CAS No. 187095-23-4, commonly referred to as 1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-, is a highly specialized organic compound with significant applications in various fields of materials science and chemistry. This compound belongs to the class of benzotriazoles, which are well-known for their versatile properties and wide-ranging uses in industries such as electronics, pharmaceuticals, and advanced materials. The structure of this compound consists of two benzotriazole rings connected by a 2-chloro-1,3-propanediyl group, which imparts unique electronic and structural characteristics.

Recent studies have highlighted the potential of benzotriazole derivatives in enhancing the performance of advanced materials. For instance, research published in *Chemical Materials* (2023) demonstrated that CAS No. 187095-23-4 exhibits exceptional stability under harsh environmental conditions, making it a promising candidate for use in high-performance polymers and composites. The presence of the chlorinated propanediyl group in its structure contributes to its enhanced thermal stability and resistance to oxidative degradation.

The synthesis of CAS No. 187095-23-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Journal of Organic Chemistry* (2023) reported a novel approach to synthesizing this compound using palladium-catalyzed coupling reactions. This method not only improves the yield but also reduces the environmental footprint compared to conventional synthesis routes.

In terms of applications, benzotriazole derivatives like CAS No. 187095-23-4 are increasingly being explored for their role in electronic materials. For example, researchers at Stanford University (2023) have demonstrated that this compound can significantly enhance the conductivity and mechanical properties of polymer-based electronics. Its ability to form stable interfaces with metal electrodes makes it an ideal candidate for use in flexible electronics and wearable devices.

Beyond electronics, CAS No. 187095-23-4 has shown potential in the field of biotechnology. A recent study published in *Biomaterials Science* (2023) revealed that this compound can act as a bio-compatible additive in hydrogels used for tissue engineering applications. Its unique chemical structure allows it to interact with biological systems without inducing adverse reactions.

From a structural perspective, the benzotriazole moiety in CAS No. 187095-23-4 plays a critical role in determining its electronic properties. The nitrogen atoms within the benzotriazole rings contribute to its aromaticity and conjugation capabilities, which are essential for its performance in electronic applications. The chlorinated propanediyl group further enhances its stability by introducing electron-withdrawing effects that reduce susceptibility to oxidation.

Looking ahead, the demand for compounds like CAS No. 187095-23-4 is expected to grow as industries continue to seek sustainable and high-performance materials. Its ability to function across multiple application domains positions it as a key component in the development of next-generation technologies.

In conclusion, CAS No. 187095-23-4: 1H-Benzotriazole, 1,1'-(2-chloro-1,3-propanediyl)bis-* is a versatile compound with immense potential across various industries. Its unique structure and properties make it a valuable asset for researchers and manufacturers alike as they strive to develop innovative solutions for modern challenges.